Cas no 5782-17-2 (Benzofuran, 2,3-bis(4-methoxyphenyl)-)

• Product name: Benzofuran, 2,3-bis(4-methoxyphenyl)-
• CAS No: 5782-17-2
• MF: C₂₂H₁₈O₃
• MW: 330.37652
• CID: 344041
• PubChem ID: 12339685

Benzofuran, 2,3-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 2,3-bis(4-methoxyphenyl)-
• 2,3-bis(4-methoxyphenyl)-1-benzofuran
• DTXSID00491797
• 2,3-bis(4-methoxyphenyl)benzofuran
• CHEMBL4160245
• 5782-17-2

• Inchi： InChI=1S/C22H18O3/c1-23-17-11-7-15(8-12-17)21-19-5-3-4-6-20(19)25-22(21)16-9-13-18(24-2)14-10-16/h3-14H,1-2H3
• InChI Key： YBJUGBUEKUQDOP-UHFFFAOYSA-N
• SMILES： COC1C=CC(C2=C(C3C=CC(OC)=CC=3)C3C=CC=CC=3O2)=CC=1

Computed Properties

• Exact Mass: 330.12564
• Monoisotopic Mass: 330.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.6Ų
• XLogP3: 5.6

Experimental Properties

• PSA: 31.6